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Compound of Interest

(3-methyl-1H-pyrazol-5-
Compound Name:
yl)methanol

Cat. No.: B175284

In-Depth Technical Guide: (3-methyl-1H-pyrazol-
5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides core chemical information for (3-methyl-1H-pyrazol-5-yl)methanol, a
heterocyclic compound of interest in medicinal chemistry and proteomics research.[1] The data
presented is essential for experimental design, analytical characterization, and computational
modeling.

Molecular and Physical Properties

The fundamental molecular attributes of (3-methyl-1H-pyrazol-5-yl)methanol have been
determined and are summarized below. This data is critical for accurate reagent preparation,
reaction stoichiometry, and analytical data interpretation.

Property Value
Molecular Formula C5H8N20[1][2]
Molecular Weight 112.13 g/mol [1][2]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b175284?utm_src=pdf-interest
https://www.benchchem.com/product/b175284?utm_src=pdf-body
https://www.scbt.com/p/3-methyl-1h-pyrazol-5-yl-methanol-29004-73-7
https://www.benchchem.com/product/b175284?utm_src=pdf-body
https://www.scbt.com/p/3-methyl-1h-pyrazol-5-yl-methanol-29004-73-7
https://vibrantpharma.com/product/3-methyl-1h-pyrazol-5-ylmethanol/
https://www.scbt.com/p/3-methyl-1h-pyrazol-5-yl-methanol-29004-73-7
https://vibrantpharma.com/product/3-methyl-1h-pyrazol-5-ylmethanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols & Methodologies

This section is not applicable to the determination of the molecular formula and weight, which
are calculated based on the compound's validated chemical structure. The formula is derived
by counting the number of atoms of each element in the molecule. The molecular weight is
calculated by summing the atomic weights of all atoms present in the molecular formula.

Logical Relationships

The relationship between the chemical name, its structure, and its molecular properties is
foundational in chemical sciences. The systematic name "(3-methyl-1H-pyrazol-5-
yl)methanol" defines a unique chemical structure, from which the molecular formula and
subsequently the molecular weight can be unequivocally determined.
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Caption: Relationship between chemical identity and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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